1-{2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethyl}piperidine hydrochloride

• IUPAC Name: 1-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine;hydrochloride
• InChI: InChI=1S/C14H19N5S.ClH/c1-3-7-13(8-4-1)19-14(15-16-17-19)20-12-11-18-9-5-2-6-10-18;/h1,3-4,7-8H,2,5-6,9-12H2;1H
• InChI Key: MRYDVXGHXWYLTF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCSC2=NN=NN2C3=CC=CC=C3.Cl
• Molecular Formula: C14H20ClN5S
• Molecular Weight: 325.9 g/mol

Description

1-{2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethyl}piperidine hydrochloride, also known as TAK-659, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperidine compounds and has a molecular weight of 405.94 g/mol. TAK-659 has been shown to exhibit promising results in preclinical studies, and its use is being explored for the treatment of various diseases.

Mechanism of Action

1-{2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethyl}piperidine hydrochloride works by selectively inhibiting BTK, which is a critical enzyme in the B-cell receptor signaling pathway. BTK plays a crucial role in B-cell development, activation, and survival. Inhibition of BTK by this compound leads to the suppression of B-cell signaling, which ultimately results in the inhibition of B-cell proliferation and survival.
Biochemical and physiological effects:
This compound has been shown to exhibit potent inhibitory activity against BTK, with an IC50 value of 0.85 nM. It has also been shown to be highly selective for BTK, with minimal off-target effects. In preclinical studies, this compound has been shown to inhibit B-cell proliferation and survival, leading to the induction of apoptosis. It has also been shown to enhance the activity of other chemotherapeutic agents, such as rituximab.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethyl}piperidine hydrochloride in lab experiments include its high potency and selectivity for BTK, which makes it an effective tool for studying B-cell signaling pathways. However, one limitation of this compound is its poor solubility, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several potential future directions for the study of 1-{2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethyl}piperidine hydrochloride. One area of interest is the exploration of its use in combination with other chemotherapeutic agents, such as rituximab, to enhance its therapeutic efficacy. Another area of interest is the investigation of its potential use in the treatment of autoimmune disorders, such as rheumatoid arthritis, where B-cell signaling plays a critical role. Additionally, the development of more soluble analogs of this compound could expand its use in various experimental settings.

Synthesis Methods

The synthesis of 1-{2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethyl}piperidine hydrochloride involves several steps, including the reaction of piperidine with 2-chloroethyl phenyl sulfide, followed by the reaction of the resulting compound with sodium azide to form the tetrazole moiety. The final step involves the reaction of the tetrazole compound with hydrochloric acid to obtain the hydrochloride salt of this compound.

Scientific Research Applications

1-{2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethyl}piperidine hydrochloride has been studied for its potential therapeutic applications in various diseases, including cancer and autoimmune disorders. In preclinical studies, it has been shown to exhibit potent inhibitory activity against Bruton's tyrosine kinase (BTK), a key enzyme involved in B-cell receptor signaling. BTK inhibition has been shown to be effective in the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).